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Compound of Interest

Compound Name: Rauvotetraphylline B

Cat. No.: B1162072 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed methodologies and protocols for the development of

analytical standards for Rauvotetraphylline B, a monoterpenoid indole alkaloid isolated from

Rauvolfia tetraphylla.[1][2] The protocols outlined below are based on established analytical

techniques for the quality control and quantification of indole alkaloids.[3]

Physicochemical Properties and Reference
Standard Preparation
Rauvotetraphylline B is an alkaloid isolated from the plant genus Rauvolfia, which is known

for a variety of bioactive compounds.[1][2] Establishing a pure analytical standard is the first

step in any quantitative analysis.

Table 1: Physicochemical Properties of Rauvotetraphylline Alkaloids
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Property Rauvotetraphylline A Rauvotetraphylline B

CAS Number 1422506-49-7 1422506-50-0[2]

Molecular Formula C₂₀H₂₆N₂O₃ Data Not Publicly Available

Molecular Weight 342.4 g/mol Data Not Publicly Available

Appearance Powder[4] Solid (Predicted)

Purity (Typical) >96%[4] >98% (Target for Standard)

Predicted Boiling Point 563.7±50.0°C[4] N/A

| Predicted Density | 1.272±0.06 g/cm³[4] | N/A |

Note: Data for Rauvotetraphylline B is limited. Properties of the closely related

Rauvotetraphylline A are provided for reference.

The general workflow for preparing a certified reference material (CRM) involves isolation,

purification, and comprehensive characterization.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://natuprod.bocsci.com/product/rauvotetraphylline-b-cas-1422506-50-0-476496.html
https://www.bocsci.com/product/rauvotetraphylline-a-cas-1422506-49-7-476467.html
https://www.bocsci.com/product/rauvotetraphylline-a-cas-1422506-49-7-476467.html
https://www.bocsci.com/product/rauvotetraphylline-a-cas-1422506-49-7-476467.html
https://www.bocsci.com/product/rauvotetraphylline-a-cas-1422506-49-7-476467.html
https://www.benchchem.com/product/b1162072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation & Purification

Characterization & Certification

Application

Plant Material (R. tetraphylla)

Solvent Extraction

Column Chromatography

Preparative HPLC

Structural Elucidation (NMR, MS)

Purity Assessment (HPLC, qNMR)

Quantification & Certification

Certified Reference Material (CRM)

Routine Quality Control Pharmacokinetic Studies Pharmacological Assays
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Prepare Mobile Phase
(A: 0.1% H3PO4 | B: ACN)

Equilibrate HPLC System Prepare Standard Solutions
(1-100 µg/mL)

Inject Standards & Build Calibration Curve Prepare Sample Extract
(Methanol Extraction)

Inject Sample

Integrate Peak Area

Quantify Rauvotetraphylline B
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Prepare Sample/Standard
(Methanolic Solution)

Dry Down Under Nitrogen

Derivatization with BSTFA
(70°C for 30 min)

Inject into GC-MS

Data Acquisition
(Scan Mode 50-550 m/z)

Analyze Data

Compare Retention Time Compare Mass Spectrum

Confirm Identity

Rauvotetraphylline B α-Adrenergic ReceptorAntagonist? Gq Protein Activation Phospholipase C (PLC) Activation IP3 & DAG Production Ca²⁺ Release from SR Smooth Muscle Contraction Vasoconstriction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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